Cas no 1804829-80-8 (2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804829-80-8
• MF: C₆H₂ClF₃N₂O₆S
• MW: 322.603089809418
• CID: 4828906
• Update Time: 2025-05-20

2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF3N2O6S/c7-19(16,17)4-3(12(14)15)2(1-11-5(4)13)18-6(8,9)10/h1H,(H,11,13)
• InChI Key： KMBGOZWNYKGARM-UHFFFAOYSA-N
• SMILES： ClS(C1C(NC=C(C=1[N+](=O)[O-])OC(F)(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 596
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Research Briefing on 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS: 1804829-80-8) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS: 1804829-80-8) is a specialized sulfonyl chloride derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies highlight its role in modifying peptides and small molecules to enhance their binding affinity and selectivity toward specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride as a key building block for the synthesis of novel protease inhibitors. The study demonstrated that the trifluoromethoxy and nitro functional groups in this compound contribute to its unique electronic properties, enabling efficient interactions with the active sites of target enzymes. The resulting inhibitors exhibited potent activity against a range of proteases implicated in inflammatory diseases, with IC50 values in the low nanomolar range.

Another notable application of this compound was reported in a recent ACS Chemical Biology paper, where it was employed in the development of fluorescent probes for real-time imaging of enzymatic activity in live cells. The sulfonyl chloride moiety allowed for facile conjugation to amine-containing fluorophores, while the pyridine core provided stability under physiological conditions. These probes enabled researchers to monitor protease dynamics with high spatial and temporal resolution, offering new insights into disease mechanisms.

From a synthetic chemistry perspective, 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride has proven valuable in parallel synthesis approaches. A 2024 Nature Communications article detailed its use in generating diverse sulfonamide libraries through reaction with various amines. The electron-withdrawing groups on the pyridine ring were found to enhance the reactivity of the sulfonyl chloride, facilitating high-yield transformations under mild conditions. This methodology has accelerated the discovery of lead compounds for several therapeutic areas, including oncology and infectious diseases.

Recent advances in the production and purification of this compound have also been reported. A 2023 Organic Process Research & Development publication described an optimized synthetic route that improved the overall yield to 78% while reducing hazardous byproducts. The new protocol employs continuous flow chemistry, which enhances safety and scalability for industrial applications. These process improvements are particularly relevant as demand for this intermediate grows in pharmaceutical development pipelines.

Looking forward, researchers anticipate expanding applications of 2-Hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride in covalent drug discovery and chemical biology tool development. Its unique combination of reactivity and stability makes it particularly suitable for targeting challenging biological macromolecules. Several pharmaceutical companies have included derivatives of this compound in their preclinical portfolios, with potential indications ranging from autoimmune disorders to neurodegenerative diseases.